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Compound of Interest

Compound Name: 4-Bromobenzyl bromide

Cat. No.: B049343

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Bromobenzyl bromide (CAS
number 589-15-1), a versatile bifunctional reagent crucial in modern organic synthesis. This
document details its chemical and physical properties, spectroscopic data, synthesis protocols,
reactivity, and key applications in the pharmaceutical, agrochemical, and material science
sectors. Safety and handling protocols are also extensively covered. The information is
presented to support researchers and professionals in leveraging the unique synthetic utility of
this compound.

Chemical and Physical Properties

4-Bromobenzyl bromide, also known as a,4-dibromotoluene, is a white to off-white solid at
room temperature.[1][2] Its structure features a benzyl bromide moiety, which is highly
susceptible to nucleophilic substitution, and a bromine atom on the phenyl ring, providing a site
for cross-coupling reactions.[3] This dual reactivity makes it a valuable building block in
complex molecular synthesis.[3][4]
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Property Value References
CAS Number 589-15-1 [51[6]
Molecular Formula C7HeBr2 [5]1[6]
Molecular Weight 249.93 g/mol [5][6]
Appearance Off-white to beige solid [1112]

Melting Point 60 - 64 °C [1][2]

Boiling Point 115-124 °C @ 12 mmHg [21[7]

Purity >98% [8]
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C1=CC(=CC=C1CBr)Br

[5]19]

Spectroscopic Data

Spectroscopic analysis is essential for the verification of 4-Bromobenzyl bromide's identity

and purity.

Spectroscopy Data References
Characteristic shifts for benzyl

1H NMR protons are observed around &  [4][10]
4.5-5.0 ppm.
Data available for substitution

13C NMR [4]
patterns.
Used to validate the molecular

Mass Spectrometry [4][11]

weight.

Spectral data is available for
Infrared (IR) ) ) o [11]
functional group identification.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.biosynth.com/p/FB30524/589-15-1-4-bromobenzyl-bromide
https://www.scbt.com/p/4-bromobenzyl-bromide-589-15-1
https://www.biosynth.com/p/FB30524/589-15-1-4-bromobenzyl-bromide
https://www.scbt.com/p/4-bromobenzyl-bromide-589-15-1
https://www.biosynth.com/p/FB30524/589-15-1-4-bromobenzyl-bromide
https://www.scbt.com/p/4-bromobenzyl-bromide-589-15-1
https://www.chemimpex.com/products/07248
https://www.fishersci.com/store/msds?partNumber=AC150410250&productDescription=4-BROMOBENZYL+BROMIDE+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemimpex.com/products/07248
https://www.fishersci.com/store/msds?partNumber=AC150410250&productDescription=4-BROMOBENZYL+BROMIDE+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150410250&productDescription=4-BROMOBENZYL+BROMIDE+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/95103.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/112186
https://www.benchchem.com/product/b049343
https://www.sigmaaldrich.com/US/en/product/aldrich/112186
https://www.biosynth.com/p/FB30524/589-15-1-4-bromobenzyl-bromide
https://commonchemistry.cas.org/detail?cas_rn=589-15-1
https://www.benchchem.com/product/b049343?utm_src=pdf-body
https://www.benchchem.com/product/b049343
https://www.chemicalbook.com/SpectrumEN_589-15-1_1HNMR.htm
https://www.benchchem.com/product/b049343
https://www.benchchem.com/product/b049343
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobenzyl-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobenzyl-bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis and Experimental Protocols

A common method for the preparation of 4-Bromobenzyl bromide is the radical bromination of
4-bromotoluene.[12]

Experimental Protocol: Synthesis of 4-Bromobenzyl
Bromide[13]

e Reaction Setup: Dissolve 0.2 moles of 4-bromotoluene in a five-fold volume of dry carbon
tetrachloride in a two-necked flask equipped with a reflux condenser and a dropping funnel.
The tip of the dropping funnel should be below the liquid surface to minimize bromine loss.

e Bromination: Heat the mixture to boiling. Irradiate the flask with a 500-watt photolamp. Add
0.205 moles of dry elemental bromine dropwise. The rate of addition should be controlled so
that the condensate from the reflux condenser remains nearly colorless. The reaction
typically takes 30 minutes to 2 hours.

o Work-up: After the reaction is complete, stop the irradiation and cool the solution. Wash the
solution rapidly with ice-water, followed by an ice-cold aqueous sodium bicarbonate solution,
and then again with ice-water.

« |solation and Purification: Dry the organic layer with magnesium sulfate and evaporate the
solvent in vacuo. The resulting residue is purified by crystallization from ethanol, yielding 4-
bromobenzyl bromide.
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Experimental Workflow: Synthesis of 4-Bromobenzyl Bromide

1. Dissolve 4-bromotoluene
in dry CCl4

l

2. Heat to boiling and
irradiate with a photolamp

l

3. Add bromine dropwise

l

4. Reaction Monitoring
(condensate color)

l

5. Cool the reaction mixture

l

6. Aqueous Work-up
(H20, NaHCO3, H20)

l

7. Dry with MgSO4

:

8. Evaporate solvent

l

9. Crystallize from ethanol

Product: 4-Bromobenzyl bromide

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the synthesis of 4-Bromobenzyl bromide.
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Reactivity and Applications

The dual reactivity of 4-Bromobenzyl bromide makes it a highly versatile reagent in organic
synthesis.[3] The benzylic bromide is an excellent electrophile for nucleophilic substitution
reactions, while the aryl bromide can participate in various cross-coupling reactions.[3][4]

Reactivity of 4-Bromobenzyl Bromide

Cross-Coupling at Aryl Position

] . Coupling Partner
4-Bromobenzyl bromide (e.g., R-B(OH)2)

Pd-catalyzed
Coupled Product

Nucleophilic Substitution at Benzylic Position
4-Bromobenzyl bromide Nucleophile (Nu-)

SN2 Reaction

Substituted Product
(4-Bromobenzyl-Nu)

e.g., Suzuki)

Click to download full resolution via product page
Caption: Diagram showing the dual reactivity of 4-Bromobenzyl bromide.

This compound serves as a critical intermediate in the synthesis of a wide range of molecules
with applications in:

e Pharmaceuticals: It is used in the synthesis of bioactive compounds, including potential anti-
cancer agents, antivirals, and drugs targeting the central nervous system.[1][3][13]

o Agrochemicals: 4-Bromobenzyl bromide is a precursor for novel pesticides and herbicides
with improved efficacy.[1][3]

o Material Science: It is incorporated into polymers and functional materials to impart specific
properties.[1][3]
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e Organic Synthesis: It is widely used for introducing the 4-bromobenzyl group into various

organic scaffolds.[3][13] It is also used to prepare various amines and for the identification of

aromatic carboxylic acids.[6][14]

Safety and Handling

4-Bromobenzyl bromide is a hazardous substance and must be handled with appropriate

safety precautions.[7][13]

Precautionary

Hazard Description References
Measures
Wear protective
] gloves, clothing, eye,
Causes severe skin _
o and face protection.
Corrosivity burns and eye ] [2][71[15]
Work in a well-
damage. ]
ventilated area or
under a fume hood.
_ o May cause respiratory  Avoid breathing dust,
Respiratory Irritation T ) [2][15]
irritation. vapor, mist, or gas.
Substance which Use in a well-
Lachrymator increases the flow of ventilated area and [71[16]

tears.

wear eye protection.

Incompatibilities

Bases, amines,
alcohols, oxidizing

agents, and metals.

Store away from
incompatible

materials.

[2]7]

First Aid Measures[2][7][17]

o Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate medical attention.

o Skin: Remove contaminated clothing and shoes. Immediately flush skin with plenty of water

for at least 15 minutes. Seek immediate medical attention.
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« Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Seek immediate medical
attention.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate
medical attention.

Storage and Disposal

o Storage: Store in a cool, dry, well-ventilated place in a tightly closed container. Keep in a
corrosives area.[2][7][16]

» Disposal: Chemical waste generators must determine whether a discarded chemical is
classified as a hazardous waste. Consult federal, state, and local hazardous waste
regulations for complete and accurate classification and disposal.[7]

Conclusion

4-Bromobenzyl bromide is a cornerstone reagent in synthetic chemistry, offering a gateway to
a vast array of complex molecules. Its predictable reactivity and commercial availability make it
an invaluable tool for researchers in drug discovery, agrochemical development, and material
science. Adherence to strict safety protocols is paramount when handling this compound to
mitigate its hazardous properties. This guide provides the foundational knowledge required for
the safe and effective utilization of 4-Bromobenzyl bromide in a research and development
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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